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Compound of Interest

Compound Name: 1,1,2,2-Tetramethoxyethane

CAS No.: 2517-44-4

Cat. No.: B1584647

Get Quote

Before handling 1,1,2,2-tetramethoxyethane, it is crucial to be aware of its potential hazards.

It is classified as a flammable liquid and is harmful if swallowed. It can also cause serious eye

damage.[2]

Core Safety Precautions:

Ventilation: Always handle TME in a well-ventilated area, preferably within a chemical fume

hood.

Ignition Sources: Keep away from heat, sparks, open flames, and hot surfaces. Use

explosion-proof electrical equipment and non-sparking tools.[2][3]

Personal Protective Equipment (PPE):

Eye/Face Protection: Wear chemical safety goggles or a face shield.

Hand Protection: Wear chemically resistant gloves (e.g., nitrile).
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Skin Protection: Use a lab coat. In case of skin contact, immediately remove contaminated

clothing and rinse the skin with water.[2]

Frequently Asked Questions (FAQs) &
Troubleshooting Guide
This section addresses specific issues you may encounter during the storage and use of

anhydrous TME.

Storage & Stability
Q1: What are the ideal storage conditions for anhydrous 1,1,2,2-
Tetramethoxyethane?
Answer: Proper storage is the first line of defense in maintaining the quality of anhydrous TME.

Atmosphere: Store under an inert atmosphere (e.g., nitrogen or argon). Oxygen is a key

reactant in peroxide formation, a significant risk for ether-containing compounds.[4][5]

Container: Keep the compound in a tightly sealed, light-resistant container, preferably the

original manufacturer's bottle.[6]

Temperature: Store in a cool, dry, and well-ventilated place away from heat sources.[2]

Refrigeration is not recommended as it does not prevent peroxide formation and can cause

moisture to condense when the bottle is opened at room temperature.[7]

Q2: Is 1,1,2,2-Tetramethoxyethane a peroxide-former? How do I
manage this risk?
Answer: Yes, due to its ether linkages, TME should be treated as a potential peroxide-forming

chemical. While not always listed in the most severe categories, its structural similarity to other

known peroxide-formers like 1,2-diethoxyethane warrants caution.[4][8] Peroxides are non-

volatile and can concentrate during distillation or evaporation, creating a shock-sensitive

explosion hazard.[5][6]

Causality: Peroxide formation is a free-radical reaction with atmospheric oxygen, often initiated

by light or heat.[4][6]
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Management Strategy:

Date All Bottles: Mark containers with the date received and the date opened.

Regular Testing: Test for the presence of peroxides every 6 months after opening, or before

any distillation or concentration step.[5] A peroxide concentration >30 ppm is considered

hazardous for distillation.[7]

Visual Inspection: Before opening, check for signs of peroxide formation, such as crystalline

solids around the cap or a cloudy appearance in the liquid. If crystals are present, do not

open the bottle. This indicates a severe explosion hazard. Contact your institution's

Environmental Health & Safety (EHS) office immediately.[4][7]

Inhibitors: Manufacturers may add inhibitors like BHT to slow peroxide formation. However,

these inhibitors are consumed over time.[4]

Q3: What is the recommended shelf-life for an opened container of
anhydrous TME?
Answer: For a peroxide-forming chemical of this type (Class B equivalent), it is best practice to

dispose of the material within 12 months of opening, unless routine testing confirms peroxide

levels are safely below 30 ppm.[5][7] Unopened containers should ideally be used within 2

years of the date received.

Handling & Use in Experiments
Q4: My moisture-sensitive reaction is failing. Could my "anhydrous"
TME be wet?
Answer: This is a very common problem. "Anhydrous" is a relative term, and TME can readily

absorb atmospheric moisture if not handled correctly. The presence of water can hydrolyze

TME back to glyoxal and methanol, or interfere with water-sensitive reagents like Grignard

reagents or strong bases.[9]

Troubleshooting Steps:

Review Your Technique: Ensure you are using proper anhydrous transfer techniques (e.g.,

oven-dried glassware, inert gas atmosphere, syringes/cannulas).
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Verify Water Content: The most definitive way to check for water is by Karl Fischer titration.

Many research groups lack this equipment, so the most practical approach is to re-dry a

portion of the solvent before use (see Protocol 2 & 3).

Q5: How do I properly dry 1,1,2,2-Tetramethoxyethane?
Answer: The best method depends on the level of contamination and the required purity.

For moderate dryness: Using activated molecular sieves is a simple and effective method.

(See Protocol 3).

For high-purity anhydrous solvent: Distillation from a suitable drying agent is the gold

standard. (See Protocol 2).

Q6: What materials are incompatible with TME?
Answer: Besides oxygen (due to peroxide formation) and water (due to hydrolysis), TME

should be kept away from strong oxidizing agents and strong acids. Acid-catalyzed hydrolysis

will readily occur.[9]

Q7: How do I safely transfer anhydrous TME to my reaction flask?
Answer: The key is to prevent exposure to the atmosphere.
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Caption: Workflow for Syringe Transfer of Anhydrous Solvent.
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Detailed Experimental Protocols
Protocol 1: Testing for Peroxides
This protocol uses commercially available peroxide test strips.

Causality: These strips are impregnated with a reagent system (e.g., potassium iodide/starch or

an organic redox indicator) that changes color in the presence of oxidizing agents like

peroxides. A blue-black color with KI/starch indicates a positive result.[5]

Methodology:

Obtain a peroxide test strip (e.g., Quantofix®).

In a fume hood, open the TME container.

Using forceps, dip the test end of the strip into the liquid for 1-2 seconds.

Remove the strip and shake off excess liquid.

Wait for the time specified by the strip manufacturer (typically 5-15 seconds).

Compare the color of the test pad to the color scale on the vial.

Interpretation: Any color change indicating peroxides (e.g., any shade of blue) means the

solvent is unsafe for distillation and should be decontaminated or disposed of according to

your institution's EHS guidelines.[5]

Protocol 2: Purification by Distillation from
Sodium/Benzophenone
This is a classic method for rigorously drying ethereal solvents. It should only be performed on

peroxide-free solvent by experienced personnel.

Causality: Sodium metal reacts with water to produce NaOH and hydrogen gas.

Benzophenone serves as an indicator; in the absence of oxygen and water, it is reduced by

sodium to a deep blue ketyl radical. The persistence of this blue color indicates an anhydrous,

oxygen-free state.[10][11]
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Methodology:

Pre-Drying: If the solvent is very wet, pre-dry it by letting it stand over anhydrous calcium

chloride or magnesium sulfate for several hours, then filter.[12]

Setup: Assemble a distillation apparatus that has been oven-dried and cooled under a

stream of inert gas.

Charge the Still: To a round-bottom flask, add peroxide-free TME. Add small chunks of

sodium metal (approx. 3-5 g/L) and a small amount of benzophenone (approx. 1-3 g/L).[10]

Reflux: Heat the mixture to reflux under a positive pressure of nitrogen or argon.

Monitor Color: The solution will initially turn yellow or green. Continue refluxing until a

persistent deep blue or purple color develops. If the color does not appear, cool the flask and

cautiously add more sodium.[10]

Distill: Once the blue color is stable, distill the required amount of solvent directly into a dry,

inert-atmosphere receiving flask.

Shutdown: Never distill to dryness. Leave a small amount of solvent in the distillation flask to

prevent overheating of residual peroxides and sodium. Quench the still cautiously by adding

isopropanol or tert-butanol to the cooled residue.[11]
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Caption: Decision Workflow for Drying TME via Distillation.
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Protocol 3: Drying with Activated Molecular Sieves
This is a safer and more convenient method for routine drying, suitable for many applications.

Causality: Molecular sieves are zeolites with a precise pore size. 3Å or 4Å sieves are used for

drying solvents; their pores trap small molecules like water while excluding the larger solvent

molecules.[13] Sieves must be activated (heated) to remove pre-adsorbed water.[14]

Methodology:

Activate Sieves: Place 3Å or 4Å molecular sieves in a flask or dish. Heat in an oven at

>300°C for at least 3 hours (or in a vacuum oven at 200°C). Cool to room temperature in a

desiccator.[14]

Add Sieves to Solvent: Add the freshly activated sieves to your container of TME (a loading

of 5-10% mass/volume is typical).[13][14]

Equilibrate: Seal the container and let it stand for at least 24-48 hours. Agitating occasionally

can improve efficiency.

Use: The dry solvent can be decanted or transferred via cannula/syringe for use. The sieves

can remain in the stock bottle to keep it dry.

Technical Data Summary
The following table summarizes key physical properties of 1,1,2,2-Tetramethoxyethane.
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Property Value Source

Molecular Formula C₆H₁₄O₄ [1][2]

Molecular Weight 150.17 g/mol [1][2]

CAS Number 2517-44-4 [1][2]

Appearance Crystalline powder or liquid

Boiling Point
Data not consistently available

in searches

Synonyms Glyoxal bis(dimethyl acetal) [1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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